N~2~-benzyl-N~2~-[(3,4-dimethoxyphenyl)sulfonyl]glycinamide

• IUPAC Name: 2-[benzyl-(3,4-dimethoxyphenyl)sulfonylamino]acetamide
• InChI: InChI=1S/C17H20N2O5S/c1-23-15-9-8-14(10-16(15)24-2)25(21,22)19(12-17(18)20)11-13-6-4-3-5-7-13/h3-10H,11-12H2,1-2H3,(H2,18,20)
• InChI Key: QZVPHEIDWJLTHW-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)S(=O)(=O)N(CC2=CC=CC=C2)CC(=O)N)OC
• Molecular Formula: C17H20N2O5S
• Molecular Weight: 364.4 g/mol

Description

N~2~-benzyl-N~2~-[(3,4-dimethoxyphenyl)sulfonyl]glycinamide is a compound that has gained attention in the scientific community due to its potential applications in various fields. This compound is known for its unique properties, including its ability to inhibit certain enzymes and its potential use in cancer research.

Mechanism of Action

The mechanism of action of N~2~-benzyl-N~2~-[(3,4-dimethoxyphenyl)sulfonyl]glycinamide involves the inhibition of certain enzymes, including protein kinase C and phospholipase A2. These enzymes play a crucial role in cancer cell growth and proliferation, making N~2~-benzyl-N~2~-[(3,4-dimethoxyphenyl)sulfonyl]glycinamide a potential candidate for cancer treatment.
Biochemical and physiological effects:
N~2~-benzyl-N~2~-[(3,4-dimethoxyphenyl)sulfonyl]glycinamide has been shown to have several biochemical and physiological effects. These include the inhibition of certain enzymes, as well as the induction of apoptosis (programmed cell death) in cancer cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N~2~-benzyl-N~2~-[(3,4-dimethoxyphenyl)sulfonyl]glycinamide in lab experiments is its ability to inhibit specific enzymes, making it a useful tool for studying the role of these enzymes in various biological processes. However, one of the limitations of using this compound is its potential toxicity, which can limit its use in certain experiments.

Future Directions

There are several future directions for research involving N~2~-benzyl-N~2~-[(3,4-dimethoxyphenyl)sulfonyl]glycinamide. One area of research is in the development of new cancer treatments that utilize this compound. Another area of research is in the study of the role of specific enzymes in various biological processes, using N~2~-benzyl-N~2~-[(3,4-dimethoxyphenyl)sulfonyl]glycinamide as a tool. Additionally, further research is needed to determine the potential toxicity of this compound and its effects on various biological systems.

Synthesis Methods

The synthesis of N~2~-benzyl-N~2~-[(3,4-dimethoxyphenyl)sulfonyl]glycinamide involves several steps, including the reaction of benzylamine with 3,4-dimethoxybenzaldehyde to form N-benzyl-3,4-dimethoxybenzylamine. This intermediate is then reacted with sulfonyl chloride to form N-benzyl-3,4-dimethoxybenzylsulfonyl chloride. Finally, this compound is reacted with glycine to form N~2~-benzyl-N~2~-[(3,4-dimethoxyphenyl)sulfonyl]glycinamide.

Scientific Research Applications

N~2~-benzyl-N~2~-[(3,4-dimethoxyphenyl)sulfonyl]glycinamide has shown potential applications in various fields of scientific research. One of the most promising areas of research is in cancer treatment. This compound has been shown to inhibit the activity of certain enzymes that are involved in cancer cell growth and proliferation.